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Compound of Interest

Compound Name: Lead salicylate

Cat. No.: B099369 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive evaluation of lead salicylate in combination with copper

oxide and carbon black as a catalytic system, primarily focusing on its application in solid

propellants. The performance of this system is objectively compared with alternative materials,

supported by experimental data from various studies. Detailed experimental protocols for key

analytical techniques are also presented to aid in the replication and validation of these

findings.

Executive Summary
Lead salicylate, often used in conjunction with copper oxide and carbon black, has historically

been a key component in modifying the burning characteristics of solid propellants. This

combination acts as a ballistic modifier, influencing the burning rate and pressure sensitivity of

the propellant. However, due to the inherent toxicity of lead compounds, there is a significant

research effort to identify and validate less hazardous alternatives that can deliver comparable

or superior performance. This guide synthesizes available data to facilitate a direct comparison

between the lead salicylate system and its emerging alternatives, with a particular focus on

bismuth-based compounds.

Performance Comparison of Catalytic Systems
The following tables summarize the quantitative data on the performance of lead salicylate-

based systems and their alternatives in solid propellant formulations. The data is compiled from

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b099369?utm_src=pdf-interest
https://www.benchchem.com/product/b099369?utm_src=pdf-body
https://www.benchchem.com/product/b099369?utm_src=pdf-body
https://www.benchchem.com/product/b099369?utm_src=pdf-body
https://www.benchchem.com/product/b099369?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b099369?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


multiple sources and focuses on key performance parameters such as burning rate and

thermal decomposition characteristics.

Table 1: Comparison of Burning Rate Performance of Catalytic Systems in Solid Propellants

Catalyst
System

Propellant
Type

Pressure
(MPa)

Burning
Rate (mm/s)

Pressure
Exponent
(n)

Reference

Lead

Salicylate /

Copper Oxide

/ Carbon

Black

Double-Base 6-10

Produces

"plateau"

effect

< 0.2 [1]

Lead

Stearate /

Copper Oxide

/ Carbon

Black

Double-Base -

Effective

catalytic

activity

- [2][3]

Bismuth

Salicylate

Minimum

Smoke
-

Equal to

JAVELIN,

superior to

HELLFIRE

0.30 [4]

Bismuth

Citrate

Minimum

Smoke
-

Similar to

Bismuth

Salicylate

0.45 - 0.50 [4]

Nano-CuO
AP/HTPB

Composite
-

Increased

burning rate
-

Copper

Salicylate /

Bismuth Salt

Double-Base -

Potential

substitute for

lead-based

modifiers

-

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://pubs.rsc.org/en/content/articlehtml/2020/cp/d0cp05172a
https://www.researchgate.net/publication/285900851_Catalytic_activity_of_lead_and_copper_oxides_in_the_reaction_of_double_base_propellant_burning
https://yadda.icm.edu.pl/baztech/element/bwmeta1.element.baztech-e38d6890-33b8-4141-ba20-568cddae9245/c/Elbeih_2_2016.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC9608550/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9608550/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b099369?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Note: Direct comparative data for a single propellant formulation containing all listed catalyst

systems is limited. The data presented is synthesized from various studies to provide a relative

performance overview.

Table 2: Thermal Decomposition Analysis of Propellant Components with Catalysts (TGA/DSC

Data)

Material Catalyst

Decompositio
n Peak
Temperature
(°C)

Heat Release
(J/g)

Reference

Ammonium

Perchlorate (AP)
Nano-CuO

Reduced by

~25°C
Increased

AP/HTPB

Propellant
Nano-CuO

Reduced by

~8.6°C

Increased by 1.4-

1.7%

Double-Base

Propellant
Lead Salts

Decompose at

lower

temperatures

-

Energetic

Compositions

(TEGDN/NC/DA

G)

Lead Oxide

(nano)

Enhanced

decomposition

temperature

Decreased

activation energy

by 20-40 kJ/mol

Experimental Protocols
Detailed methodologies for the key experiments cited are provided below. These protocols are

essential for the accurate evaluation and comparison of catalytic systems in energetic

materials.

Thermogravimetric Analysis (TGA) and Differential
Scanning Calorimetry (DSC)
Objective: To determine the thermal stability and decomposition kinetics of the energetic

materials with and without catalysts.
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Instrumentation: A simultaneous TGA/DSC instrument is recommended.

Experimental Procedure:

Calibration: Calibrate the instrument for mass and temperature using standard reference

materials (e.g., indium for temperature, calcium oxalate for mass loss).

Sample Preparation: Accurately weigh 1-5 mg of the sample into a clean, tared crucible

(aluminum or ceramic). For mixtures, ensure homogeneity.

Atmosphere: Use an inert atmosphere, typically nitrogen or argon, at a constant flow rate

(e.g., 50 mL/min) to prevent oxidative side reactions.

Heating Program:

Equilibrate the sample at a starting temperature (e.g., 30°C).

Heat the sample at a constant rate, typically 10°C/min, to a final temperature that

encompasses the entire decomposition range (e.g., 500°C).

Data Analysis:

TGA: Plot mass loss as a function of temperature. Determine the onset of decomposition

and the temperature of maximum mass loss rate from the derivative thermogravimetric

(DTG) curve.

DSC: Plot heat flow as a function of temperature. Identify endothermic (melting) and

exothermic (decomposition) peaks. Integrate the area under the exothermic peaks to

determine the heat of decomposition.

Solid Propellant Burning Rate Measurement (Strand
Burner Method)
Objective: To measure the linear burning rate of a solid propellant strand at various controlled

pressures.

Instrumentation: A Crawford-type strand burner or a similar constant-pressure vessel.
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Experimental Procedure:

Sample Preparation:

Prepare cylindrical strands of the propellant with a typical diameter of 5-10 mm and a

length of 50-100 mm.

Inhibit the side surfaces of the strand with a non-combustible material (e.g., epoxy resin)

to ensure that burning occurs only on the end faces.

Embed fine fuse wires or thermocouples at precisely measured intervals along the strand

to detect the flame front passage.

Test Execution:

Mount the propellant strand in the burner.

Pressurize the vessel with an inert gas, typically nitrogen, to the desired test pressure.

Ignite one end of the propellant strand using an electrical igniter (e.g., a heated nichrome

wire).

Record the time it takes for the flame front to travel between the embedded sensors.

Data Analysis:

Calculate the burning rate (r) by dividing the known distance between the sensors by the

measured time interval.

Repeat the experiment at various pressures to establish the burning rate as a function of

pressure.

The data is often fitted to Vieille's law: r = a * P^n, where 'r' is the burning rate, 'P' is the

pressure, and 'a' and 'n' (pressure exponent) are constants that characterize the

propellant's ballistic properties.
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The following diagrams illustrate key concepts and workflows relevant to the evaluation of

these catalytic systems.

Sample Preparation

Performance Evaluation Data Analysis

Propellant Formulation Catalyst Incorporation Strand Casting & Curing

TGA_DSC_AnalysisThermal Stability

Strand_Burner_Test

Ballistic Properties

Decomposition Kinetics

Burning Rate vs. Pressure

Performance Comparison

Click to download full resolution via product page

Caption: Experimental workflow for evaluating propellant performance.
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Caption: Simplified catalytic pathway in solid propellants.

Discussion
The combination of lead salicylate, copper oxide, and carbon black has a well-established

synergistic effect on the combustion of double-base propellants. Lead salts, in general, are

known to decompose at temperatures just below the propellant's burning surface, forming lead

oxides which are believed to be the catalytically active species. Carbon black plays a crucial

role by creating a carbonaceous layer on the burning surface, which enhances the catalytic

activity of the lead compounds, leading to the desirable "plateau" or "mesa" burning rate-
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pressure relationships. Copper salts are often added to further enhance the super-rate burning

effect.

However, the environmental and health concerns associated with lead have driven the

investigation into alternatives. Bismuth compounds, particularly bismuth salicylate and bismuth

citrate, have emerged as promising lead-free ballistic modifiers. Studies have shown that

bismuth-based systems can achieve burning rates and pressure exponents comparable to their

lead-containing counterparts. The addition of carbon black has also been found to significantly

increase the catalytic efficiency of bismuth compounds.

Nano-sized metal oxides, especially nano-CuO, have demonstrated significant catalytic activity

on the thermal decomposition of ammonium perchlorate, a key ingredient in composite

propellants. The high surface area of nanoparticles leads to more active sites, resulting in lower

decomposition temperatures and increased heat release. This translates to higher burning

rates for the propellant.

Conclusion
The evaluation of lead salicylate in combination with copper oxide and carbon black reveals a

potent catalytic system for modifying the ballistic properties of solid propellants. However, the

toxicity of lead necessitates a transition to safer alternatives. Bismuth-based compounds, such

as bismuth salicylate, have shown great promise as direct replacements, offering comparable

performance without the associated health and environmental risks. Furthermore, the use of

nanomaterials, like nano-copper oxide, presents another avenue for enhancing propellant

performance by significantly influencing the thermal decomposition of key ingredients.

For researchers and professionals in the field, the focus should be on conducting direct

comparative studies of these lead-free alternatives within the same propellant formulations to

generate robust and directly comparable performance data. The experimental protocols

outlined in this guide provide a framework for such evaluations, ensuring consistency and

reliability of the results. The continued development and characterization of these advanced

materials are crucial for the next generation of safer and more efficient energetic systems.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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